Cas no 1858334-19-6 (2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene)

• Product Name: 2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene
• CAS No: 1858334-19-6
• MF: C₇H₆BrF₃S
• MW: 259.086750507355
• CID: 5883110
• PubChem ID: 131141348
• Update Time: 2025-05-22

2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-5-(trifluoromethyl)thiophene
• EN300-1972541
• 1858334-19-6
• 2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene

• Inchi： 1S/C7H6BrF3S/c8-4-3-5-1-2-6(12-5)7(9,10)11/h1-2H,3-4H2
• InChI Key： WDFGZOVQFZTGQQ-UHFFFAOYSA-N
• SMILES： BrCCC1=CC=C(C(F)(F)F)S1

Computed Properties

• Exact Mass: 257.93257g/mol
• Monoisotopic Mass: 257.93257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene

Comprehensive Overview of 2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene (CAS No. 1858334-19-6)

2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene (CAS No. 1858334-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiophene ring substituted with a trifluoromethyl group and a bromoethyl side chain, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, material science, and specialty chemicals.

The trifluoromethyl group in 2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene enhances the compound's lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. These properties align with current trends in the development of bioactive molecules and small-molecule inhibitors, which are highly sought after in oncology and neurology research. Additionally, the bromoethyl moiety provides a reactive site for further functionalization, enabling the creation of diverse derivatives.

In recent years, the demand for fluorinated compounds like 2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene has surged due to their role in improving drug efficacy and reducing side effects. This aligns with the growing focus on precision medicine and targeted therapies, where researchers seek compounds with high selectivity and minimal off-target effects. The compound's CAS No. 1858334-19-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene serves as a valuable building block for heterocyclic chemistry. Its thiophene core is a common motif in many FDA-approved drugs, and the introduction of a trifluoromethyl group can significantly alter the electronic properties of the molecule. This makes it an attractive candidate for developing new materials with applications in organic electronics and optoelectronics.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated compounds, 2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene is designed for controlled reactivity, reducing the risk of unwanted byproducts. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, which prioritize efficiency and minimal environmental impact.

In summary, 2-(2-Bromoethyl)-5-(trifluoromethyl)thiophene (CAS No. 1858334-19-6) is a multifaceted compound with significant potential in multiple scientific disciplines. Its structural features, combined with the growing demand for fluorinated intermediates and heterocyclic scaffolds, position it as a key player in modern chemical research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative drug and material development.